4-{[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine

• IUPAC Name: 4-[[3-(oxolan-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-3,5-dihydro-2H-1,4-benzoxazepine
• InChI: InChI=1S/C16H19N3O3/c1-2-4-14-12(3-1)9-19(6-8-21-14)10-15-17-16(18-22-15)13-5-7-20-11-13/h1-4,13H,5-11H2
• InChI Key: JFCVIOJNZIQDIE-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C2=NOC(=N2)CN3CCOC4=CC=CC=C4C3
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

4-{[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine is a useful research compound. Its molecular formula is C16H19N3O3 and its molecular weight is 301.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 301.14264148 g/mol and the complexity rating of the compound is 371. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Characterization

• Almansour et al. (2016) reported on the synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids, highlighting the methods used for creating compounds with potentially similar chemical scaffolding to "4-{[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine." The study delved into the molecular structure, charge distributions, and electrostatic potential, contributing to the understanding of chemical and physical properties relevant to similar compounds (Almansour et al., 2016).

• Sergievskii et al. (2002) explored reactions involving 4-aminofurazan-3-carboxylic acid iminoester with various nucleophiles, leading to the formation of compounds with oxadiazol and benzoxazepine moieties. This research is pertinent for understanding the chemical reactions and synthesis pathways that could be applied to the compound (Sergievskii et al., 2002).

Potential Applications

• Yu et al. (2017) synthesized and characterized energetic materials based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan, demonstrating the application of oxadiazole derivatives in the field of materials science, specifically for creating insensitive energetic materials. This indicates the broader potential of chemically similar compounds for applications in material science and engineering (Yu et al., 2017).

• A study by Mitchell and Paton (2010) on the thermal fragmentation of 1,2,5- and 1,2,4-oxadiazoles provides insight into the stability and decomposition pathways of oxadiazole derivatives, which could be relevant for understanding the thermal behavior of "this compound" and its potential applications in thermal stability and material degradation studies (Mitchell & Paton, 2010).